Cas no 18650-13-0 (2,15-Hexadecanedione)

2,15-Hexadecanedione Properties

Names and Identifiers

• Hexadecane-2,15-dione
• 2,15-HEXADECANEDIONE
• 2,15-hexadecandione
• Hexadecan-2,15-dion
• ANOHLAYDIMKILU-UHFFFAOYSA-N
• PubChem12800
• Jsp003817
• 650H130
• A813042
• AS-57283
• AC-6505
• SCHEMBL316713
• AKOS015900377
• FT-0637732
• MFCD00039837
• 2-(3-BROMO-1-METHYL-2-OXOPROPYL)-LH-ISINDOLE-1,3-(2H)-DIONE
• 18650-13-0
• hexadecane-2,15-dione
• DTXSID90332468
• DB-019580
• +Expand

• MDL： MFCD00039837
• InChIKey： ANOHLAYDIMKILU-UHFFFAOYSA-N
• Inchi： 1S/C16H30O2/c1-15(17)13-11-9-7-5-3-4-6-8-10-12-14-16(2)18/h3-14H2,1-2H3
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 254.22500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 13
• Monoisotopic Mass: 254.225
• Heavy Atom Count: 18
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 4.84560
• PSA: 34.14000
• Refractive Index: 1.634
• Boiling Point: 353.107 °C at 760 mmHg
• Melting Point: 84-88 °C
• Flash Point: 132.487 °C
• Density: 0.887 /cm3

2,15-Hexadecanedione Security Information

• Safety Instruction： S22; S24/25

2,15-Hexadecanedione Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%